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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B3427536

For Immediate Release

This technical guide provides a comprehensive overview of the core physicochemical
properties of Carbomer 934 for researchers, scientists, and drug development professionals.
Carbomer 934, a high molecular weight polymer of acrylic acid cross-linked with allyl ethers of
sucrose, is a versatile excipient widely utilized in the pharmaceutical and cosmetic industries
for its thickening, suspending, and emulsifying properties.[1][2] This document details its key
characteristics, provides experimental protocols for its analysis, and includes visualizations to
illustrate fundamental mechanisms and workflows.

Core Physicochemical Properties

Carbomer 934 is a synthetic, white, fluffy, and hygroscopic powder.[2][3] It is an acidic polymer
with a pKa of approximately 6.0 + 0.5.[4] While it does not dissolve in water in the traditional
sense, it swells significantly in water and other polar solvents to form a viscous gel or
dispersion upon neutralization.[2] This swelling is a result of its three-dimensionally cross-linked
microgel structure.[2]

Quantitative Data Summary

The following tables summarize the key quantitative physicochemical properties of Carbomer
934, compiled from various technical sources.
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General Properties Value References

Appearance White, fluffy powder [5]

Molecular Formula (C3H40O2)n [5]

] Variable, high molecular weight

Molecular Weight [1][6]
polymer (approx. 3,000,000)

pKa 6.0£0.5 [4]

Density 1.2 g/mL at 25 °C [7]

pH of 0.5% aqueous

_ _ 2.7-35 [4]

dispersion

Moisture Content <2.0% [4]

Quality Control
Value References

Specifications

Carboxylic Acid (-COOH)

56.0% - 68.0% (on dried basis)  [1][2][8]
Content

Viscosity (0.5% neutralized

_ , 30,500 - 39,400 mPa:s [1][6][8]
agueous dispersion)
Primary Particle Size ~0.2 um in diameter [2]
Flocculated Powder Particle o
2-7 um in diameter [2]

Size

Mechanism of Action: pH-Dependent Thickening

The primary functional characteristic of Carbomer 934 is its ability to thicken solutions in a pH-
dependent manner. In an acidic aqueous dispersion, the polymer chains remain in a coiled
conformation. Upon neutralization with a suitable base (e.g., sodium hydroxide,
triethanolamine), the carboxylic acid groups ionize, leading to electrostatic repulsion between
the now negatively charged carboxylate groups. This repulsion causes the polymer chains to
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uncoil and expand, resulting in a significant increase in the viscosity of the medium and the

formation of a gel.
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pH-Dependent Thickening Mechanism of Carbomer 934.

Experimental Protocols

Detailed methodologies for the characterization of Carbomer 934 are crucial for reproducible

research and quality control.

Preparation of a Neutralized Carbomer 934 Gel (0.5%
wiv)

This protocol outlines the standard procedure for preparing a neutralized aqueous gel of
Carbomer 934.

» Dispersion: Slowly and carefully sprinkle 2.5 g of Carbomer 934 powder into a vortex of 500
mL of purified water in a 1000 mL beaker, stirring continuously at approximately 1000 + 10
rpm. The stirrer shaft should be positioned at a 60° angle to one side of the beaker with the
propeller near the bottom to ensure efficient dispersion and minimize clumping.[9]

e Hydration: Continue stirring until the polymer is fully dispersed and allow the solution to
stand to ensure complete hydration of the polymer particles.

¢ Neutralization: While stirring at 300 £ 25 rpm, slowly add a neutralizing agent, such as a
sodium hydroxide solution (e.g., 18% wi/v) or triethanolamine, dropwise.[10]
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¢ Gel Formation: Monitor the pH of the dispersion. As the pH approaches the range of 7.3-7.8,
a significant increase in viscosity will occur, and a clear gel will form.[11]

¢ Final pH Adjustment: Carefully adjust the pH to the desired level. If the pH exceeds 7.8, the
gel should be discarded.[9]

Start: Prepare 0.5% Carbomer 934 Gel

1. Disperse Carbomer 934 in Water
(1000 rpm)

( 2. Allow for Complete Hydration )

3. Neutralize with Base
(e.g., NaOH) while stirring (300 rpm)

4. Monitor pH

pH approaching
neutral

Significant Viscosity Increase
& Gel Formation
5. Final pH Adjustment
(Target: 7.3-7.8)

pHis 7.3-7.8

End: Homogeneous Gel Discard Gel
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Experimental Workflow for Carbomer 934 Gel Preparation.

Viscosity Measurement

The viscosity of a neutralized Carbomer 934 dispersion is a critical quality parameter.

Sample Preparation: Prepare a 0.5% neutralized Carbomer 934 gel as described above.

Equilibration: Place the beaker containing the neutralized gel in a 25 + 0.1 °C water bath for
1 hour.[11]

Instrumentation: Use a rotational viscometer (e.g., Brookfield type) equipped with a suitable
spindle. For high-viscosity gels, a T-bar spindle may be appropriate.

Measurement: Immerse the spindle into the center of the gel to the specified depth.

Data Acquisition: Operate the viscometer at a specified rotational speed (e.g., 20 rpm) and
allow the reading to stabilize before recording the viscosity in millipascal-seconds (mPa-s).[5]

Carboxylic Acid Content Assay

The percentage of carboxylic acid groups is determined by titration.

Sample Preparation: Accurately weigh a sample of Carbomer 934 that has been previously
dried in a vacuum at 80 °C for 1 hour.[1]

Dispersion: Disperse the dried sample in purified water.
Titration: Titrate the dispersion with a standardized solution of sodium hydroxide (e.g., 0.1 N).
Endpoint Determination: Determine the endpoint of the titration potentiometrically.[1]

Calculation: Calculate the percentage of carboxylic acid groups based on the volume of
sodium hydroxide solution consumed.

Particle Size Analysis

The particle size of Carbomer 934 can be determined in its dry powder form or as a dispersion.
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o Sieve Analysis (for flocculated powder): A known weight of the powder is passed through a
series of sieves with decreasing mesh size using a mechanical shaker. The weight of the
powder retained on each sieve is measured to determine the particle size distribution.

o Dynamic Light Scattering (DLS) (for primary particles in dispersion): A dilute aqueous
dispersion of Carbomer 934 is prepared. DLS measures the fluctuations in scattered light
intensity due to the Brownian motion of the particles to determine their hydrodynamic radius.
[12]

Swelling Index Determination

The swelling index quantifies the increase in volume of Carbomer 934 upon hydration.

e Initial Volume/Weight: A known mass of Carbomer 934 powder is placed in a graduated
cylinder, and its initial volume is recorded.

e Hydration: A suitable solvent (e.qg., purified water) is added, and the powder is allowed to
swell until equilibrium is reached.

» Final Volume/Weight: The final volume of the swollen gel is recorded. Alternatively, for
gravimetric analysis, the swollen gel is separated from excess solvent and weighed.[9]

» Calculation: The swelling index is calculated as the ratio of the increase in volume or weight
to the initial volume or weight.[9]

Quality Control Workflow

A typical quality control workflow for Carbomer 934 raw material involves a series of tests to
ensure it meets pharmacopeial standards.
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Quiality Control Workflow for Carbomer 934.

Safety and Handling

Carbomer 934 is considered to have a low potential for skin irritation and sensitization.[13][14]
Acute oral toxicity studies in animals have shown low toxicity when ingested.[13] However, as
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with any fine powder, inhalation of dust should be avoided, and appropriate personal protective
equipment should be worn during handling.[15] Carbomer 934 is a stable material but is
hygroscopic and should be stored in tight containers.[3] Exposure to excessive temperatures
can lead to discoloration and reduced stability.[3] Aqueous dispersions are susceptible to
microbial growth and may require the addition of a preservative.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Carbomer 934: An In-Depth Physicochemical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427536#carbomer-934-physicochemical-properties-
for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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